Cas no 2361749-33-7 (N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361749-33-7
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 5414388
• PubChem ID: 145907305
• Update Time: 2025-10-24

N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z2646208142
• EN300-26596520
• N-(6-hydroxy-2,3-dihydro-1H-inden-1-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361749-33-7
• N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C18H22N2O3/c1-2-17(22)20-9-7-13(8-10-20)18(23)19-16-6-4-12-3-5-14(21)11-15(12)16/h2-3,5,11,13,16,21H,1,4,6-10H2,(H,19,23)
• InChI Key： LJVOQUUXRAXZOT-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2C3=C(C=CC(O)=C3)CC2)=O)CC1

Computed Properties

• Exact Mass: 314.16304257g/mol
• Monoisotopic Mass: 314.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.8±55.0 °C(Predicted)
• pka: 10.18±0.40(Predicted)

Additional information on N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Recent Advances in the Study of N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS: 2361749-33-7)

The compound N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS: 2361749-33-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the most notable findings in recent research is the compound's ability to interact with specific protein targets involved in inflammatory and neurodegenerative diseases. Structural analysis reveals that the indenyl and piperidine moieties play a critical role in binding to these targets, while the acrylamide group enhances its reactivity and selectivity. Computational modeling and molecular dynamics simulations have further supported these observations, providing insights into the compound's binding affinity and stability.

In vitro and in vivo studies have demonstrated that N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide exhibits potent anti-inflammatory and neuroprotective effects. For instance, in a murine model of neuroinflammation, the compound significantly reduced pro-inflammatory cytokine levels and improved cognitive function. These findings suggest its potential as a lead candidate for the development of novel therapeutics targeting conditions such as Alzheimer's disease and multiple sclerosis.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate favorable oral bioavailability and moderate plasma half-life, although further optimization may be required to enhance its metabolic stability. Researchers are currently exploring structural modifications to address these challenges while maintaining the compound's therapeutic efficacy.

In addition to its therapeutic potential, recent investigations have highlighted the compound's utility as a chemical probe for studying specific biological pathways. Its selective binding to certain enzymes and receptors makes it a valuable tool for understanding the molecular mechanisms underlying various diseases. This dual role as both a therapeutic agent and a research tool underscores its significance in the field.

Looking ahead, ongoing research aims to advance N-(2,3-Dihydro-6-hydroxy-1H-inden-1-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide through preclinical development, with a focus on optimizing its safety and efficacy profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The compound's unique chemical structure and multifaceted biological activities position it as a promising candidate for addressing unmet medical needs in the coming years.